molecular formula C7H12Cl2N2 B8761818 5-(chloromethyl)-1-ethyl-4-methyl-1H-imidazole hydrochloride

5-(chloromethyl)-1-ethyl-4-methyl-1H-imidazole hydrochloride

Cat. No.: B8761818
M. Wt: 195.09 g/mol
InChI Key: CVDKAZCOCJGEGH-UHFFFAOYSA-N
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Description

5-(chloromethyl)-1-ethyl-4-methyl-1H-imidazole hydrochloride is a useful research compound. Its molecular formula is C7H12Cl2N2 and its molecular weight is 195.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H12Cl2N2

Molecular Weight

195.09 g/mol

IUPAC Name

5-(chloromethyl)-1-ethyl-4-methylimidazole;hydrochloride

InChI

InChI=1S/C7H11ClN2.ClH/c1-3-10-5-9-6(2)7(10)4-8;/h5H,3-4H2,1-2H3;1H

InChI Key

CVDKAZCOCJGEGH-UHFFFAOYSA-N

Canonical SMILES

CCN1C=NC(=C1CCl)C.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To (1-ethyl-4-methyl-1H-imidazol-5-yl)methanol (754 mg, 5.4 mmol) in anhydrous dichloromethane (35 mL) was added thionyl chloride (2 mL). The mixture was stirred at room temperature overnight. Dichloromethane was evaporated and then co-evaporated with toluene (2×15 mL). The residue was dried in vacuo, affording 5-(chloromethyl)-1-ethyl-4-methyl-1H-imidazole hydrochloride (1.0 g, 95% yield). The product was used without further purification.
Quantity
754 mg
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reactant
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Quantity
2 mL
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35 mL
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